1H-Pyrrole-2,5-dione, 1-(2-ethyl-6-methylphenyl)-

• CAS RN: 56746-13-5
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 1-(2-ethyl-6-methylphenyl)pyrrole-2,5-dione
• InChI: InChI=1S/C13H13NO2/c1-3-10-6-4-5-9(2)13(10)14-11(15)7-8-12(14)16/h4-8H,3H2,1-2H3
• InChI Key: PERMABGHMYCNJM-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1N2C(=O)C=CC2=O)C

Description

1H-Pyrrole-2,5-dione, 1-(2-ethyl-6-methylphenyl)- is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

196 g of maleic acid arthydride were dissolved in 2.5 l of diisopropyl ether at room temperature. A solution of 270.4 g of 2-ethyl-6-methyl-aniline in 200 ml of diisopropyl ether was added dropwise at room temperature in the course of 4 hours, the resulting suspension was cooled to 15° to 20° C. and the solid was filtered off with suction and introduced into a mixture of 670 ml of acetic arthydride and 65 g of anhydrous sodium acetate. The suspension formed was heated to 100° C., while stirring, stirred at this temperature for 30 minutes, subsequently cooled to 30° C. and introduced into 1.3 l of ice-water. The precipitate was filtered off with suction, washed with ice-water and petroleum ether and dried. 321 g of N-(2-ethyl-6-methylphenyl)-maleimide (92.9% of theory) with a content of 97.8% by weight (determined by HPLC) and a melting point of 84.5° to 85° C. were obtained.